Cas no 903321-39-1 (2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 903321-39-1
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5923705
• PubChem ID: 7532981
• Update Time: 2025-05-20

2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-dimethoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• F2516-0095
• 903321-39-1
• AKOS002069499
• 2-(2,3-dimethoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
• 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C17H18N2O4S/c1-22-11-7-3-6-10(14(11)23-2)16(21)19-17-13(15(18)20)9-5-4-8-12(9)24-17/h3,6-7H,4-5,8H2,1-2H3,(H2,18,20)(H,19,21)
• InChI Key： JELFIWMJNGQCJU-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(N)=O)=C(NC(=O)C1=CC=CC(OC)=C1OC)S2

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Introduction to 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 903321-39-1)

2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 903321-39-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzamides and incorporates a cyclopentabthiophene core, which is known for its potential in drug design due to its ability to modulate biological pathways through interactions with specific targets. The presence of dimethoxybenzamide and carboxamide functional groups further enhances its pharmacological profile, making it a promising candidate for further investigation.

The cyclopentabthiophene scaffold is particularly interesting because it combines aromatic stability with a rigid bicyclic structure, which can improve binding affinity and metabolic stability in drug candidates. Recent studies have highlighted the role of thiophene derivatives in developing novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. The 2-(2,3-dimethoxybenzamido) moiety adds another layer of complexity, as dimethoxybenzamide derivatives have been shown to exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways.

In the context of modern drug discovery, the synthesis and characterization of 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide represent a significant advancement in designing molecules with tailored biological activities. The compound’s unique structural features make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics. Researchers have been exploring its potential as an inhibitor of kinases and other enzymes implicated in inflammation and cell proliferation.

One of the most compelling aspects of this compound is its potential application in oncology research. The cyclopentabthiophene core has been identified as a key structural element in several FDA-approved drugs, demonstrating its efficacy in modulating biological processes. The carboxamide group at the 3-position further contributes to its pharmacological properties by enhancing solubility and improving bioavailability. These characteristics make it a valuable tool for investigating novel drug mechanisms.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide, allowing researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This high-throughput virtual screening has accelerated the discovery process and has led to the identification of several promising candidates for further development.

The dimethoxybenzamido group is particularly noteworthy due to its known interactions with biological targets such as proteases and transcription factors. Studies have shown that this moiety can enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with key residues in protein active sites. This information has been instrumental in guiding the design of more potent derivatives with improved pharmacokinetic profiles.

In addition to its potential in oncology, 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide has shown promise in preclinical studies related to neurodegenerative diseases. The cyclopentabthiophene scaffold has been associated with modulating neurotransmitter receptors and inhibiting oxidative stress pathways, which are implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopentabthiophene core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for optimization purposes.

The pharmacokinetic properties of 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for clinical development. However, additional studies are required to assess its safety profile and long-term efficacy.

One of the challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. Proper storage conditions must be maintained to prevent degradation and ensure reproducibility in experimental results. Researchers have developed specialized protocols for handling this compound under inert atmospheres to minimize these effects.

The future direction of research on 2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide includes exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography and NMR spectroscopy. These studies will provide critical insights into its mechanism of action and help guide the development of more effective derivatives.

In conclusion,2-(2,3-dimethoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 903321-39-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Further research is warranted to fully explore its biological activities and therapeutic applications.